Cas no 1806964-66-8 (3-(Difluoromethyl)-2-methyl-5-nitropyridine-6-acetic acid)
3-(Difluoromethyl)-2-methyl-5-nitropyridine-6-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Difluoromethyl)-2-methyl-5-nitropyridine-6-acetic acid
-
- Inchi: 1S/C9H8F2N2O4/c1-4-5(9(10)11)2-7(13(16)17)6(12-4)3-8(14)15/h2,9H,3H2,1H3,(H,14,15)
- InChI Key: HANCKLLYXDNOIR-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(CC(=O)O)=NC=1C)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 308
- XLogP3: 1.2
- Topological Polar Surface Area: 96
3-(Difluoromethyl)-2-methyl-5-nitropyridine-6-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029018077-250mg |
3-(Difluoromethyl)-2-methyl-5-nitropyridine-6-acetic acid |
1806964-66-8 | 95% | 250mg |
$1,009.40 | 2022-03-31 | |
| Alichem | A029018077-500mg |
3-(Difluoromethyl)-2-methyl-5-nitropyridine-6-acetic acid |
1806964-66-8 | 95% | 500mg |
$1,617.60 | 2022-03-31 | |
| Alichem | A029018077-1g |
3-(Difluoromethyl)-2-methyl-5-nitropyridine-6-acetic acid |
1806964-66-8 | 95% | 1g |
$2,923.95 | 2022-03-31 |
3-(Difluoromethyl)-2-methyl-5-nitropyridine-6-acetic acid Related Literature
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 3-(Difluoromethyl)-2-methyl-5-nitropyridine-6-acetic acid
Recent Advances in the Study of 3-(Difluoromethyl)-2-methyl-5-nitropyridine-6-acetic acid (CAS: 1806964-66-8)
3-(Difluoromethyl)-2-methyl-5-nitropyridine-6-acetic acid (CAS: 1806964-66-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and nitropyridine moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and anti-inflammatory agents. Recent studies have explored its synthesis, mechanism of action, and biological activity, providing valuable insights into its pharmacological properties.
One of the key areas of research involving 3-(Difluoromethyl)-2-methyl-5-nitropyridine-6-acetic acid is its role as a potent inhibitor of specific enzymes involved in inflammatory pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits high selectivity and efficacy in inhibiting cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted the compound's ability to reduce inflammatory markers in preclinical models, suggesting its potential as a lead candidate for the development of next-generation anti-inflammatory drugs.
In addition to its anti-inflammatory properties, recent research has also investigated the compound's application in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3-(Difluoromethyl)-2-methyl-5-nitropyridine-6-acetic acid exhibits cytotoxic effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study proposed that the compound's mechanism of action involves the disruption of mitochondrial function and induction of apoptosis, making it a promising candidate for further investigation in cancer therapy.
The synthesis and optimization of 3-(Difluoromethyl)-2-methyl-5-nitropyridine-6-acetic acid have also been a focus of recent research. A team of chemists from the University of Cambridge (2023) developed a novel, scalable synthetic route for this compound, improving its yield and purity. This advancement is critical for facilitating large-scale production and further pharmacological evaluation. The study also explored structure-activity relationships (SAR) to identify key modifications that could enhance the compound's bioactivity and reduce potential side effects.
Despite these promising findings, challenges remain in the clinical translation of 3-(Difluoromethyl)-2-methyl-5-nitropyridine-6-acetic acid. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. However, the compound's unique chemical structure and demonstrated biological activities position it as a valuable tool for drug discovery and a potential therapeutic agent in multiple disease areas.
In conclusion, recent research on 3-(Difluoromethyl)-2-methyl-5-nitropyridine-6-acetic acid (CAS: 1806964-66-8) underscores its potential as a versatile and impactful compound in chemical biology and pharmaceutical development. Ongoing studies are expected to further elucidate its mechanisms and optimize its therapeutic applications, paving the way for future clinical trials and drug development efforts.
1806964-66-8 (3-(Difluoromethyl)-2-methyl-5-nitropyridine-6-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)